Cas no 65961-86-6 ((3,4-dimethoxyphenyl)(oxo)acetonitrile)

(3,4-dimethoxyphenyl)(oxo)acetonitrile structure
65961-86-6 structure
Product Name:(3,4-dimethoxyphenyl)(oxo)acetonitrile
CAS No:65961-86-6
MF:C10H9NO3
MW:191.183362722397
CID:962856
PubChem ID:269435
Update Time:2025-04-19

(3,4-dimethoxyphenyl)(oxo)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (3,4-dimethoxyphenyl)(oxo)acetonitrile
    • SCHEMBL976684
    • NSC-110566
    • NSC110566
    • 3,4-dimethoxybenzoylcyanide
    • DTXSID70984444
    • ZUDVDNNIRVQAGO-UHFFFAOYSA-N
    • 65961-86-6
    • 3,4-dimethoxybenzoyl cyanide
    • 3,4-Dimethoxybenzene-1-carbonyl cyanide
    • Inchi: 1S/C10H9NO3/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5H,1-2H3
    • InChI Key: ZUDVDNNIRVQAGO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(C#N)=O)C=CC=1OC

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.32
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